Cas no 1219453-89-0 (3-[4-(2-Trifluoromethylphenoxy)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one)

• Product Name: 3-[4-(2-Trifluoromethylphenoxy)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
• CAS No: 1219453-89-0
• MF: C₁₄H₈F₃N₃O₃
• MW: 323.226833343506
• MDL: MFCD30725917
• CID: 4783962
• Update Time: 2023-08-17

3-[4-(2-Trifluoromethylphenoxy)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2-Trifluoromethyl-phenoxy)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
• 3-[4-(2-Trifluoromethylphenoxy)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
• 3-[4-(2-trifluoromethylphenoxy)pyridin-2-yl]-1,2,4-oxadiazol-5-one
• 3-[4-[2-(trifluoromethyl)phenoxy]pyridin-2-yl]-2H-1,2,4-oxadiazol-5-one
• 3-(4-(2-(Trifluoromethyl)phenoxy)pyridin-2-yl)-1,2,4-oxadiazol-5(4H)-one

• MDL： MFCD30725917
• Inchi： 1S/C14H8F3N3O3/c15-14(16,17)9-3-1-2-4-11(9)22-8-5-6-18-10(7-8)12-19-13(21)23-20-12/h1-7H,(H,19,20,21)
• InChI Key： FJMOJNDXACXKMX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1OC1C=CN=C(C2=NOC(N2)=O)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 484
• XLogP3: 3.1
• Topological Polar Surface Area: 72.8